Cas no 82645-20-3 (Cycloprop[a]indene, 1,1a,6,6a-tetrahydro-1a-phenyl-)

Cycloprop[a]indene, 1,1a,6,6a-tetrahydro-1a-phenyl- structure
82645-20-3 structure
Product name:Cycloprop[a]indene, 1,1a,6,6a-tetrahydro-1a-phenyl-
CAS No:82645-20-3
MF:C16H14
MW:206.282364368439
CID:687318
PubChem ID:12937752

Cycloprop[a]indene, 1,1a,6,6a-tetrahydro-1a-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Cycloprop[a]indene, 1,1a,6,6a-tetrahydro-1a-phenyl-
    • 1a-phenyl-6,6a-dihydro-1H-cyclopropa[a]indene
    • DTXSID60513444
    • 82645-20-3
    • 1a-Phenyl-1,1a,6,6a-tetrahydrocyclopropa[a]indene
    • Inchi: InChI=1S/C16H14/c1-2-7-13(8-3-1)16-11-14(16)10-12-6-4-5-9-15(12)16/h1-9,14H,10-11H2
    • InChI Key: HESRJXOWZPVQJX-UHFFFAOYSA-N
    • SMILES: C1C2CC2(C3=CC=CC=C31)C4=CC=CC=C4

Computed Properties

  • Exact Mass: 206.109550447g/mol
  • Monoisotopic Mass: 206.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0Ų

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